Cas no 58811-50-0 (Benzene, 1-[(3-bromo-2-propynyl)oxy]-4-nitro-)

• Product Name: Benzene, 1-[(3-bromo-2-propynyl)oxy]-4-nitro-
• CAS No: 58811-50-0
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 340812
• PubChem ID: 13586952
• Update Time: 2025-04-19

Benzene, 1-[(3-bromo-2-propynyl)oxy]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(3-bromo-2-propynyl)oxy]-4-nitro-
• 1-(3-bromoprop-2-ynoxy)-4-nitrobenzene
• DTXSID50544444
• 58811-50-0
• 1-[(3-Bromoprop-2-yn-1-yl)oxy]-4-nitrobenzene

• Inchi： 1S/C9H6BrNO3/c10-6-1-7-14-9-4-2-8(3-5-9)11(12)13/h2-5H,7H2
• InChI Key： HRXOXVUFOLXWTB-UHFFFAOYSA-N
• SMILES： BrC#CCOC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.95308
• Monoisotopic Mass: 254.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37